Cas no 918654-97-4 (Pyrene, 1,1'-[1,1':4',1'':3'',1''':4''',1''''-quinquephenyl]-3,3''''-diylbis-)

• Product Name: Pyrene, 1,1'-[1,1':4',1'':3'',1''':4''',1''''-quinquephenyl]-3,3''''-diylbis-
• CAS No: 918654-97-4
• MF: C₆₂H₃₈
• MW: 782.965136051178
• CID: 771982
• PubChem ID: 71426539
• Update Time: 2025-04-19

Pyrene, 1,1'-[1,1':4',1'':3'',1''':4''',1''''-quinquephenyl]-3,3''''-diylbis- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1,1'-[1,1':4',1'':3'',1''':4''',1''''-quinquephenyl]-3,3''''-diylbis-
• 1-[3-[4-[3-[4-(3-pyren-1-ylphenyl)phenyl]phenyl]phenyl]phenyl]pyrene
• 918654-97-4
• 1~3~,5~3~-Di(pyren-1-yl)-1~1~,2~1~:2~4~,3~1~:3~3~,4~1~:4~4~,5~1~-quinquephenyl
• DTXSID20845293

• Inchi： 1S/C62H38/c1-6-43-24-26-47-28-32-55(57-34-30-45(8-1)59(43)61(47)57)53-14-4-12-51(37-53)41-20-16-39(17-21-41)49-10-3-11-50(36-49)40-18-22-42(23-19-40)52-13-5-15-54(38-52)56-33-29-48-27-25-44-7-2-9-46-31-35-58(56)62(48)60(44)46/h1-38H
• InChI Key： IHPKIUBAVAJHLT-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=CC(=CC=C1C(C1C=CC=C(C5C=CC(=CC=5)C5C=CC=C(C=5)C5C=CC(=CC=5)C5=CC=CC(=C5)C5=CC=C6C=CC7=CC=CC8=CC=C5C6=C87)C=1)=CC=3)C=24

Computed Properties

• Exact Mass: 782.297351212g/mol
• Monoisotopic Mass: 782.297351212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 62
• Rotatable Bond Count: 6
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.9
• Topological Polar Surface Area: 0Ų